Cas no 1806517-65-6 (1-Bromo-1-(2-bromo-6-methoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-bromo-6-methoxyphenyl)propan-2-one
• CAS No: 1806517-65-6
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.993201732636
• CID: 4971355
• Update Time: 2025-10-27

1-Bromo-1-(2-bromo-6-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-bromo-6-methoxyphenyl)propan-2-one

• Inchi： 1S/C10H10Br2O2/c1-6(13)10(12)9-7(11)4-3-5-8(9)14-2/h3-5,10H,1-2H3
• InChI Key： LFZYYOVXZIYNNJ-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=CC=1OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(2-bromo-6-methoxyphenyl)propan-2-one

Comprehensive Guide to 1-Bromo-1-(2-bromo-6-methoxyphenyl)propan-2-one (CAS No. 1806517-65-6)

1-Bromo-1-(2-bromo-6-methoxyphenyl)propan-2-one (CAS No. 1806517-65-6) is an organic compound with significant applications in pharmaceutical and chemical research. This brominated ketone derivative is widely recognized for its role as a key intermediate in synthesizing complex molecules. Researchers and industries value this compound for its unique structural properties, which enable diverse chemical transformations.

The molecular structure of 1-Bromo-1-(2-bromo-6-methoxyphenyl)propan-2-one features two bromine atoms and a methoxy group, contributing to its reactivity and versatility. These functional groups make it particularly useful in cross-coupling reactions, a topic of high interest in modern organic chemistry. Recent trends in AI-driven drug discovery and green chemistry have increased demand for such intermediates, as they facilitate efficient synthesis routes with reduced environmental impact.

In pharmaceutical applications, 1-Bromo-1-(2-bromo-6-methoxyphenyl)propan-2-one serves as a building block for potential therapeutic agents. Its structure is particularly relevant in developing kinase inhibitors, a class of compounds receiving substantial attention in cancer research. The compound's dual bromine atoms allow for precise modifications, making it valuable in structure-activity relationship (SAR) studies.

The synthesis of 1-Bromo-1-(2-bromo-6-methoxyphenyl)propan-2-one typically involves bromination reactions of appropriate precursors under controlled conditions. Researchers often search for optimized synthesis protocols and alternative bromination methods to improve yields and selectivity. Recent advancements in flow chemistry have shown promise in enhancing the production of such specialty chemicals.

From a commercial perspective, the market for brominated aromatic compounds like 1-Bromo-1-(2-bromo-6-methoxyphenyl)propan-2-one has grown steadily. This growth aligns with increasing investments in pharmaceutical R&D and specialty chemicals. Quality control parameters for this compound typically include purity assessment by HPLC, melting point determination, and spectroscopic characterization (NMR, IR).

Storage and handling of 1-Bromo-1-(2-bromo-6-methoxyphenyl)propan-2-one require standard laboratory precautions. The compound should be kept in tightly sealed containers under inert atmosphere when long-term storage is needed. Many researchers inquire about stability studies and compatibility with various solvents, which are crucial for experimental planning.

Recent publications have highlighted the compound's potential in material science applications, particularly in the development of organic electronic materials. The electron-withdrawing nature of the bromine atoms makes 1-Bromo-1-(2-bromo-6-methoxyphenyl)propan-2-one an interesting candidate for designing novel π-conjugated systems.

For analytical chemists, characterization of 1-Bromo-1-(2-bromo-6-methoxyphenyl)propan-2-one presents interesting challenges and opportunities. The compound's distinctive NMR fingerprint and mass spectral pattern are frequently discussed in spectroscopy forums and research papers.

Environmental considerations regarding brominated compounds have led to increased interest in degradation pathways and eco-friendly alternatives. While 1-Bromo-1-(2-bromo-6-methoxyphenyl)propan-2-one itself has limited environmental data available, the scientific community continues to investigate the sustainability aspects of similar compounds.

The future outlook for 1-Bromo-1-(2-bromo-6-methoxyphenyl)propan-2-one appears promising, particularly in light of emerging technologies like automated synthesis platforms and machine learning-assisted molecular design. As chemical research becomes increasingly interdisciplinary, compounds with such versatile functionality will likely maintain their importance in scientific advancement.